Cas no 2385560-43-8 (2-4-({(tert-butoxy)carbonylamino}methyl)-2-hydroxyphenylacetic acid)

• Product Name: 2-4-({(tert-butoxy)carbonylamino}methyl)-2-hydroxyphenylacetic acid
• CAS No: 2385560-43-8
• MF: C₁₄H₁₉NO₅
• MW: 281.304364442825
• CID: 6032520
• PubChem ID: 139576533
• Update Time: 2025-10-31

2-4-({(tert-butoxy)carbonylamino}methyl)-2-hydroxyphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(tert-butoxy)carbonylamino}methyl)-2-hydroxyphenylacetic acid
• SCHEMBL21455739
• 2385560-43-8
• EN300-1720282
• 2-[4-({[(tert-butoxy)carbonyl]amino}methyl)-2-hydroxyphenyl]acetic acid

• Inchi： 1S/C14H19NO5/c1-14(2,3)20-13(19)15-8-9-4-5-10(7-12(17)18)11(16)6-9/h4-6,16H,7-8H2,1-3H3,(H,15,19)(H,17,18)
• InChI Key： FYELIVIAAKAGDT-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CC(CC(=O)O)=C(C=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 281.12632271g/mol
• Monoisotopic Mass: 281.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-4-({(tert-butoxy)carbonylamino}methyl)-2-hydroxyphenylacetic acid

2-4-({(tert-butoxy)carbonylamino}methyl)-2-hydroxyphenylacetic Acid (CAS No. 2385560-43-8): A Comprehensive Overview

2-4-({(tert-butoxy)carbonylamino}methyl)-2-hydroxyphenylacetic acid (CAS No. 2385560-43-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as a tert-butoxycarbonyl (Boc) protected amino acid derivative, is characterized by its hydroxyl and carboxylic acid functionalities, which confer it with a range of chemical and biological properties.

The molecular structure of 2-4-({(tert-butoxy)carbonylamino}methyl)-2-hydroxyphenylacetic acid is particularly noteworthy. The presence of the tert-butoxycarbonyl (Boc) group serves as a protecting group for the amino functionality, which is crucial for maintaining the stability and reactivity of the compound during synthesis and subsequent derivatization processes. The hydroxyl group on the phenyl ring and the carboxylic acid moiety provide additional functional handles that can be exploited for various chemical modifications and conjugations.

In recent years, significant advancements have been made in understanding the biological activities of compounds similar to 2-4-({(tert-butoxy)carbonylamino}methyl)-2-hydroxyphenylacetic acid. Research has shown that such compounds exhibit promising pharmacological properties, including anti-inflammatory, antioxidant, and anti-cancer activities. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound demonstrated potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The synthesis of 2-4-({(tert-butoxy)carbonylamino}methyl)-2-hydroxyphenylacetic acid typically involves multi-step procedures, starting from readily available starting materials. One common approach involves the reaction of a suitable phenol derivative with an appropriate amino acid ester, followed by Boc protection and subsequent hydrolysis to introduce the carboxylic acid functionality. The synthetic route is optimized to ensure high yields and purity, making it suitable for large-scale production.

The physicochemical properties of 2-4-({(tert-butoxy)carbonylamino}methyl)-2-hydroxyphenylacetic acid have been extensively characterized. It is a white crystalline solid with a melting point ranging from 150 to 155°C. The compound is soluble in polar organic solvents such as methanol and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. These properties make it amenable to various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC).

In terms of its biological applications, 2-4-({(tert-butoxy)carbonylamino}methyl)-2-hydroxyphenylacetic acid has shown potential in several therapeutic areas. For example, its anti-inflammatory properties make it a candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Additionally, preliminary studies have indicated that this compound may have anti-cancer effects by inducing apoptosis in cancer cells and inhibiting tumor growth.

The safety profile of 2-4-({(tert-butoxy)carbonylamino}methyl)-2-hydroxyphenylacetic acid has also been evaluated in preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, more extensive safety studies are required to fully understand its long-term effects and potential side effects.

In conclusion, 2-4-({(tert-butoxy)carbonylamino}methyl)-2-hydroxyphenylacetic acid (CAS No. 2385560-43-8) is a versatile compound with significant potential in medicinal chemistry and drug development. Its unique structural features and promising biological activities make it an attractive target for further research and clinical evaluation. As ongoing studies continue to unravel its full therapeutic potential, this compound is poised to play a significant role in advancing the treatment of various diseases.